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Compound of Interest

Compound Name: Thallium hydroxide

Cat. No.: B078607 Get Quote

This technical guide provides a detailed overview of the molar mass and physical density of

thallium(I) hydroxide and thallium(III) hydroxide. It is intended for researchers, scientists, and

professionals in the field of drug development who require precise data on these compounds.

This document outlines the key physical properties, presents them in a structured format for

easy comparison, and describes relevant experimental methodologies.

Physicochemical Data of Thallium Hydroxides
Thallium exists in two primary oxidation states, +1 and +3, leading to the formation of thallium(I)

hydroxide (TlOH) and thallium(III) hydroxide (Tl(OH)₃), respectively. Their physical properties,

particularly molar mass and density, are crucial for various scientific applications, from chemical

synthesis to toxicological studies.

Quantitative Data Summary
The molar mass and physical density of thallium(I) hydroxide and thallium(III) hydroxide are

summarized in the table below. This allows for a direct comparison of their fundamental

physical characteristics.
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Property
Thallium(I) Hydroxide
(TlOH)

Thallium(III) Hydroxide
(Tl(OH)₃)

Molar Mass 221.39 g/mol [1][2][3][4] 255.4053 g/mol [5][6]

Physical Density 7.44 g/cm³[1][2][3]

Not extensively characterized,

but expected to be higher than

water[1]

Experimental Protocols
Accurate determination of the physicochemical properties of thallium hydroxides relies on

precise experimental techniques. Below are detailed methodologies for the determination of

molar mass and physical density.

Molar Mass Determination
The molar mass of a compound like thallium hydroxide is typically calculated based on the

standard atomic weights of its constituent elements. The chemical formula is first established,

and the molar mass is the sum of the atomic masses of all atoms in the formula.

For experimental verification, mass spectrometry is the most common and accurate method.

Protocol for Mass Spectrometry:

Sample Preparation: A dilute solution of the thallium hydroxide is prepared in a suitable

solvent. For thallium(I) hydroxide, which is soluble in water, an aqueous solution can be

used. Thallium(III) hydroxide, being poorly soluble in water, may require acidic conditions to

dissolve.

Ionization: The prepared sample is introduced into the mass spectrometer and ionized.

Techniques such as Electrospray Ionization (ESI) or Matrix-Assisted Laser

Desorption/Ionization (MALDI) can be employed.

Mass Analysis: The ionized molecules are then passed through a mass analyzer (e.g.,

quadrupole, time-of-flight). The analyzer separates the ions based on their mass-to-charge

ratio (m/z).
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Detection: The separated ions are detected, and a mass spectrum is generated, which plots

ion intensity versus the m/z ratio. The peak corresponding to the molecular ion provides the

experimental molar mass.

Physical Density Determination
For solid compounds like thallium hydroxides, the physical density can be determined using

the liquid displacement method, based on Archimedes' principle.

Protocol for Liquid Displacement Method:

Mass Measurement: A sample of the thallium hydroxide solid is accurately weighed using

an analytical balance. Let this mass be m.

Initial Volume Measurement: A graduated cylinder is partially filled with a liquid in which the

thallium hydroxide is insoluble. The initial volume of the liquid (V₁) is recorded.

Displacement: The weighed solid sample is carefully submerged in the liquid in the

graduated cylinder, ensuring no liquid splashes out and no air bubbles are trapped on the

solid's surface.

Final Volume Measurement: The new volume of the liquid with the submerged solid (V₂) is

recorded.

Volume of the Solid: The volume of the solid sample (V_solid) is calculated by subtracting

the initial volume from the final volume: V_solid = V₂ - V₁.

Density Calculation: The density (ρ) of the solid is then calculated using the formula: ρ = m /

V_solid.

Visualized Experimental Workflow
The following diagram illustrates the experimental workflow for determining the physical density

of a solid using the liquid displacement method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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